Cas no 2228672-04-4 (O-2-(1,3-oxazol-5-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(1,3-oxazol-5-yl)propan-2-ylhydroxylamine
• CAS No: 2228672-04-4
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 5962189
• PubChem ID: 165625914
• Update Time: 2025-05-19

O-2-(1,3-oxazol-5-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1,3-oxazol-5-yl)propan-2-ylhydroxylamine
• EN300-1776853
• O-[2-(1,3-oxazol-5-yl)propan-2-yl]hydroxylamine
• 2228672-04-4

• Inchi： 1S/C6H10N2O2/c1-6(2,10-7)5-3-8-4-9-5/h3-4H,7H2,1-2H3
• InChI Key： QFZKQAKRRLCSFP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1=CN=CO1)N

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.3Ų

Additional information on O-2-(1,3-oxazol-5-yl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(1,3-oxazol-5-yl)propan-2-ylhydroxylamine (CAS No. 2228672-04-4)

O-2-(1,3-oxazol-5-yl)propan-2-ylhydroxylamine (CAS No. 2228672-04-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an oxazole ring and a hydroxylamine functional group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's CAS number 2228672-04-4 is often searched in scientific databases, reflecting its growing relevance in modern chemistry.

The chemical properties of O-2-(1,3-oxazol-5-yl)propan-2-ylhydroxylamine include moderate solubility in polar solvents and stability under controlled conditions. Its oxazole moiety contributes to its electron-rich nature, which is advantageous in catalytic reactions and ligand design. Recent studies highlight its role in developing small-molecule inhibitors, a hot topic in oncology and infectious disease research. With the rise of AI-driven drug discovery, this compound is frequently mentioned in computational chemistry discussions, as its structural features align with machine learning models for predicting bioactive compounds.

In the agrochemical sector, CAS 2228672-04-4 is explored for its potential as a plant growth regulator or pesticide intermediate. The hydroxylamine group can act as a reactive site for further derivatization, enabling the creation of novel formulations. Sustainability-focused research also examines its biodegradability, aligning with global trends toward green chemistry. As regulatory pressures increase, compounds like O-2-(1,3-oxazol-5-yl)propan-2-ylhydroxylamine are scrutinized for their environmental impact, making this a critical area of study.

The synthesis of O-2-(1,3-oxazol-5-yl)propan-2-ylhydroxylamine typically involves multi-step organic reactions, including cyclization and functional group transformations. Optimizing its yield and purity is a common challenge addressed in process chemistry forums. Patent literature reveals its inclusion in proprietary formulations, underscoring its commercial value. For researchers, accessing high-quality CAS 2228672-04-4 is essential, and suppliers often highlight its availability in GMP-grade or research-grade forms to meet diverse needs.

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In conclusion, O-2-(1,3-oxazol-5-yl)propan-2-ylhydroxylamine (CAS No. 2228672-04-4) represents a versatile building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its reactive functional groups and compatibility with high-throughput screening platforms. As research evolves, this compound is poised to play a pivotal role in addressing challenges like drug resistance and sustainable crop protection, making it a focal point for innovation.